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Compound of Interest

Compound Name: 2-Bromopropane-2-d1

CAS No.: 4067-80-5

Cat. No.: B110067 Get Quote

Introduction: The Isotopic Precision Reagent
In the landscape of precision chemistry and drug development, 2-Bromopropane-2-d1
(Isopropyl-2-d1 bromide) serves as a critical tool for mechanistic elucidation and metabolic

tuning.[1] Unlike its non-deuterated parent (2-bromopropane), which is a standard alkylating

agent, this isotopologue carries a deuterium atom at the methine (C2) position.[1]

This modification is not merely structural; it introduces a Kinetic Isotope Effect (KIE) that

researchers leverage to probe reaction mechanisms (specifically distinguishing between

and

pathways) and to enhance the metabolic stability of pharmaceutical candidates via the
"Deuterium Switch" strategy.

However, the utility of this reagent is coupled with significant hazards.[1] The parent compound,

2-bromopropane, is a documented reproductive toxicant and neurotoxin.[1] As a Senior

Application Scientist, I must emphasize that 2-Bromopropane-2-d1 must be handled with the

same rigorous safety protocols as the parent compound, assuming equivalent or potentially

prolonged biological half-life due to the C-D bond strength.

Chemical Identity & Physical Properties[1][2][3][4][5]
Identification
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Parameter Specification

Chemical Name 2-Bromopropane-2-d1

CAS Number 4067-80-5

Synonyms Isopropyl-2-d1 bromide; (CH3)2CDBr

Molecular Formula

Molecular Weight ~124.00 g/mol (vs. 122.99 for non-deuterated)

Isotopic Purity
Typically

98 atom % D

Physical Properties Comparison
Note: Physical properties for the deuterated analog are often inferred from the non-deuterated

parent (CAS 75-26-3) due to their physicochemical similarity, though slight variations in boiling

point and density may occur.[1]

Property 2-Bromopropane (Parent)
2-Bromopropane-2-d1
(Inferred)

Physical State Colorless Liquid Colorless Liquid

Boiling Point 59–60 °C ~59–60 °C

Melting Point -89 °C ~-89 °C

Density 1.31 g/mL at 25 °C ~1.31–1.32 g/mL

Flash Point 22 °C (Closed Cup) High Flammability Risk

Solubility
Miscible in Ethanol, Ether,

Chloroform
Miscible in Organic Solvents

Hazard Profiling (GHS Classification)
Critical Warning: 2-Bromopropane is classified as a Category 1A Reproductive Toxicant.[2][3]

You must assume the deuterated analog possesses the same hazard profile.
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GHS Label Elements
Signal Word:DANGER

Hazard Pictograms:

🔥 (Flame)[3]

👤 (Health Hazard)

❗ (Exclamation Mark)

Hazard Statements
H225: Highly flammable liquid and vapor.[3][4][5]

H360: May damage fertility or the unborn child.[4] (Specific target: Ovaries, Testes).

H373: May cause damage to organs (Central Nervous System, Hematopoietic System)

through prolonged or repeated exposure.

H319: Causes serious eye irritation.[2]

H336: May cause drowsiness or dizziness.[2]

Precautionary Protocols (Self-Validating)
To ensure trustworthiness in your safety workflow, implement these "check-gates":

The "Double-Glove" Gate:

Protocol: Use Silver Shield® or Viton® gloves as the primary barrier. Standard nitrile

gloves have short breakthrough times for halogenated hydrocarbons.

Validation: Check inner glove for discoloration after use; if present, the outer barrier failed.

[1]

The "Zero-Static" Gate:
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Protocol: Ground all glassware and transfer lines. Use anti-static mats.

Validation: Use a static meter before pouring; reading must be <100V.

Visualized Safety Workflow
The following diagram outlines the hierarchy of controls required when handling 2-
Bromopropane-2-d1 to mitigate reproductive and flammability risks.
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Emergency Response

Start: Reagent Retrieval

Risk Assessment:
Reproductive Toxin + Flammable

Identify Hazards

Engineering Controls:
Fume Hood / Glove Box

(Face Velocity > 100 fpm)

Primary Barrier

PPE Selection:
Resp: SCBA (Spill) or N95 (Dust)
Skin: Silver Shield/Viton Gloves

Secondary Barrier

Handling Procedure:
Use Syringe Techniques

Avoid Open Pouring

Execution

Waste Disposal:
Halogenated Waste Stream
DO NOT MIX with Oxidizers

Post-Process

Spill > 10mL:
Evacuate & Ventilate

If Breach

Skin Contact:
Wash 15min + Medical Attn

If Contact

Click to download full resolution via product page
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Caption: Hierarchy of safety controls for handling 2-Bromopropane-2-d1, prioritizing

engineering controls over PPE.

Applications in Drug Development[1][7][13][14]
The Deuterium Switch & Metabolic Stability
In drug discovery, replacing hydrogen with deuterium at metabolic "hotspots" can significantly

alter a drug's pharmacokinetic profile without changing its binding affinity.[1] This is governed

by the Primary Kinetic Isotope Effect.

Mechanism: The C-D bond is shorter and stronger than the C-H bond (Bond Dissociation

Energy: C-D

341 kJ/mol vs. C-H

338 kJ/mol).

Outcome: If the cleavage of the C-H bond at the isopropyl position is the rate-determining

step (RDS) in metabolism (e.g., by Cytochrome P450 enzymes), deuteration will slow this

process (

, typically 2–7).[1]

Result: Increased half-life (

) and reduced dosing frequency.

Mechanistic Probe: vs. Pathways
2-Bromopropane-2-d1 is invaluable for distinguishing between substitution and elimination

pathways.[1]

E2 Reaction: Involves the abstraction of a

-proton. If the deuterium is on the

-carbon (C2), secondary isotope effects are observed.[1] If using an isomer with

-deuterium, a primary KIE would be seen.[1]
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Reaction: The reaction rate is less sensitive to deuteration at the reaction center (secondary
KIE), usually resulting in

(inverse or small normal effect).

Experimental Workflow: Synthesis & KIE Study
The following diagram illustrates a typical workflow for using 2-Bromopropane-2-d1 to

synthesize a deuterated drug intermediate and validate the kinetic isotope effect.

2-Bromopropane-2-d1
(CAS 4067-80-5)

Alkylation Reaction
(SN2 Conditions)

Nucleophile
(e.g., Amine/Phenol)

Deuterated Intermediate
(R-CD(CH3)2)

Reflux/Base Metabolic Assay
(Liver Microsomes)

Incubation Calculate KIE
(kH / kD)

LC-MS/MS Quant

Click to download full resolution via product page

Caption: Workflow for synthesizing a deuterated intermediate and assessing metabolic stability

via KIE calculation.

Emergency Response & Storage
Storage Protocols
To maintain isotopic purity and safety:

Temperature: Store at 2–8 °C (Refrigerated).

Environment: Inert atmosphere (Argon or Nitrogen) is recommended to prevent hydrolysis or

oxidation.

Container: Amber glass with a PTFE-lined septum cap to prevent light degradation and

solvent leaching.

First Aid Measures
Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen.[1] Seek

medical attention for potential CNS effects.
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Skin Contact: Wash with soap and water for at least 15 minutes. Remove contaminated

clothing.[2][3][4]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Call a POISON CENTER immediately.

References
Sigma-Aldrich. (n.d.). 2-Bromopropane-2-d1 Product Specification & CAS 4067-80-5.[1][6]

Retrieved from [1]

National Center for Biotechnology Information (NCBI). (2025). PubChem Compound

Summary for CID 6358, 2-Bromopropane. Retrieved from

LGC Standards. (n.d.). 2-Bromopropane-2-d1 Reference Material. Retrieved from

Fisher Scientific. (2025). Safety Data Sheet: 2-Bromopropane. Retrieved from

BenchChem. (2025).[7] Technical Guide to Deuterated Bromopropanes. Retrieved from

Takeuchi, T., et al. (2004).[1][8] Developmental effects of inhalation exposure to 2-

bromopropane in rats. Reproductive Toxicology. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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